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Compound of Interest

Compound Name: 8-Oxoguanine

Cat. No.: B145757 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety and

disposal protocols is fundamental to responsible laboratory operations. This guide provides

essential, immediate safety and logistical information for the proper handling and disposal of 8-
Oxoguanine (8-oxo-Gua), a common biomarker for oxidative DNA damage. Following these

procedures ensures a safe laboratory environment and compliance with regulatory standards.

Immediate Safety and Handling Precautions
8-Oxoguanine is classified as an irritant that can cause skin and eye irritation, and may lead to

respiratory irritation.[1][2] While small quantities typically used in research settings may not be

classified as hazardous under OSHA or European directives, it is imperative to handle the

compound with care, employing standard laboratory safety practices.[3]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Wear suitable protective gloves.

Skin and Body Protection: Use a lab coat. Ensure eyewash stations and safety showers are

readily accessible.[4]
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The following table summarizes key quantitative and safety information for 8-Oxoguanine,

crucial for handling and waste documentation.

Property Data

Molecular Formula C₅H₅N₅O₂

Molecular Weight 167.13 g/mol [1]

GHS Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.[1][2]

GHS Precautionary Codes
P261, P264, P280, P302+P352,

P305+P351+P338, P501[2]

Primary Hazards Irritant[1]

Step-by-Step Disposal Protocol
The disposal of 8-Oxoguanine and materials contaminated with it must be conducted in

accordance with all local, state, and federal environmental regulations. Always consult your

institution's specific Environmental Health and Safety (EHS) policies before proceeding.[3]

1. Waste Segregation:

Immediately segregate waste containing 8-Oxoguanine from other waste streams.[3]

Separate solid waste (e.g., contaminated pipette tips, microfuge tubes, gloves) from liquid

waste (e.g., unused solutions, buffers).[3]

2. Waste Collection and Containment:

Liquid Waste: Collect in a designated, leak-proof container made of a compatible material.

The container must have a secure lid.

Solid Waste:
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Non-sharp solids (e.g., tubes, contaminated wipes) should be collected in a durable, leak-

proof container lined with a biohazard bag.[5]

Contaminated sharps (e.g., pipette tips, needles) must be placed directly into a rigid,

puncture-resistant sharps container.[5][6]

3. Labeling:

Clearly and accurately label all waste containers.[3]

The label must include:

The words "Hazardous Waste"

"8-Oxoguanine waste"

Concentration and composition of the waste

Date of accumulation

The name of the principal investigator or lab contact

4. Decontamination of Liquid Waste (Institutional Policy Permitting):

While 8-Oxoguanine is a chemical irritant, waste containing it may also be considered

analogous to other nucleic acid waste, which often requires decontamination.[7][8]

If permitted by your EHS office for aqueous solutions, chemical decontamination can be

performed by adding fresh bleach to the liquid waste to a final concentration of 10% and

allowing it to sit for at least 30 minutes.[8]

Crucially, contact your EHS office before chemically treating any waste, as mixing with other

chemicals could create a more hazardous substance.[8]

5. Storage of Waste:

Keep waste containers sealed when not in use.[5]
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Store the sealed containers in a designated and secure satellite accumulation area for

chemical waste until collection.[3]

6. Final Disposal:

Final disposal will be managed by your institution's EHS department or an approved

hazardous waste management vendor.[3]

Request a waste pickup through your institution's established procedure (e.g., an online

system).[5] Never dispose of 8-Oxoguanine waste in the regular trash or down the drain

unless explicitly cleared to do so by EHS after a decontamination procedure.[5][8]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 8-Oxoguanine
waste.
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8-Oxoguanine Disposal Workflow

Step 1: Generation & Segregation

Step 2: Collection & Containment

Step 3: Storage & Final Disposal

8-Oxoguanine Waste Generated

Segregate Liquid vs. Solid Waste

Collect Liquid Waste
in Labeled, Sealed Container

Collect Solid Waste
in Labeled, Lined Container

Dispose of Sharps in
Puncture-Resistant Container

Store in Designated
Satellite Accumulation Area

Request EHS Pickup

Final Disposal by
Approved Vendor

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 8-Oxoguanine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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